Cas no 2411241-87-5 (N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide)

• Product Name: N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide
• CAS No: 2411241-87-5
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5414706
• PubChem ID: 146107022
• Update Time: 2025-06-09

N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578699
• Z2517216508
• N-(Oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide
• 2411241-87-5
• N-(2-Phenylethyl)-N-(tetrahydro-3-furanyl)-2-propenamide
• N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide

• Inchi： 1S/C15H19NO2/c1-2-15(17)16(14-9-11-18-12-14)10-8-13-6-4-3-5-7-13/h2-7,14H,1,8-12H2
• InChI Key： VQEPXAUQAIEPST-UHFFFAOYSA-N
• SMILES： C(N(CCC1=CC=CC=C1)C1CCOC1)(=O)C=C

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 431.3±44.0 °C(Predicted)
• pka: -1.05±0.20(Predicted)

Additional information on N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide

Comprehensive Overview of N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide (CAS No. 2411241-87-5): Structure, Applications, and Research Insights

The compound N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide (CAS No. 2411241-87-5) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This amide derivative combines a tetrahydrofuran (oxolane) ring with a phenylethyl moiety, linked via a prop-2-enamide group. Its molecular architecture suggests versatility in interactions with biological targets, making it a subject of interest for drug discovery and material science.

In recent years, the demand for novel small-molecule modulators has surged, particularly in fields like neuropharmacology and cancer therapeutics. Researchers have explored N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide as a potential scaffold for designing enzyme inhibitors or receptor ligands, owing to its balanced lipophilicity and hydrogen-bonding capacity. The presence of the oxolan-3-yl group enhances solubility, while the phenylethyl fragment may contribute to binding affinity at protein sites—a combination frequently sought after in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 2411241-87-5 involves multi-step organic reactions, including amide coupling and ring-forming strategies. Advanced techniques like microwave-assisted synthesis or flow chemistry have been employed to optimize yield and purity, addressing challenges such as stereoselectivity around the oxolane ring. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry.

The compound’s potential extends beyond therapeutics. In material science, its acrylamide functionality (prop-2-enamide) makes it a candidate for polymerizable monomers, useful in creating specialized coatings or hydrogels. This dual applicability—spanning biomedicine and advanced materials—positions N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide as a versatile building block in interdisciplinary research.

Current trends in AI-driven drug discovery have further amplified interest in such compounds. Computational models predict that derivatives of CAS No. 2411241-87-5 could exhibit favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, reducing late-stage attrition in drug development. Searches for "oxolane-based bioactive compounds" or "phenylethylamide applications" reflect this momentum, with researchers seeking structural analogs to explore structure-activity relationships (SAR).

Despite its promise, challenges remain. The compound��s stability under physiological conditions and scalability of synthesis require further investigation. Collaborative efforts between academia and industry are crucial to unlock its full potential, particularly in addressing unmet medical needs like neurodegenerative disorders or precision oncology targets.

In conclusion, N-(oxolan-3-yl)-N-(2-phenylethyl)prop-2-enamide exemplifies the convergence of medicinal chemistry and material innovation. As research progresses, this compound may emerge as a cornerstone in developing next-generation therapeutic agents or functional materials, underscoring the importance of molecular diversity in scientific advancement.